Cas no 2138012-61-8 (4-bromo-1-2-(cyclopropylmethoxy)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-2-(cyclopropylmethoxy)ethyl-1H-pyrazol-3-amine
• CAS No: 2138012-61-8
• MF: C₉H₁₄BrN₃O
• MW: 260.130960941315
• CID: 6232958
• PubChem ID: 165482707
• Update Time: 2025-10-28

4-bromo-1-2-(cyclopropylmethoxy)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-2-(cyclopropylmethoxy)ethyl-1H-pyrazol-3-amine
• 4-bromo-1-[2-(cyclopropylmethoxy)ethyl]-1H-pyrazol-3-amine
• 2138012-61-8
• EN300-1109606

• Inchi： 1S/C9H14BrN3O/c10-8-5-13(12-9(8)11)3-4-14-6-7-1-2-7/h5,7H,1-4,6H2,(H2,11,12)
• InChI Key： CPOHDGXFADNYEM-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCOCC1CC1

Computed Properties

• Exact Mass: 259.03202g/mol
• Monoisotopic Mass: 259.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-2-(cyclopropylmethoxy)ethyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-(2-(cyclopropylmethoxy)ethyl)-1H-pyrazol-3-amine (CAS No. 2138012-61-8)

The compound 4-bromo-1-(2-(cyclopropylmethoxy)ethyl)-1H-pyrazol-3-amine (CAS No. 2138012-61-8) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a bromo group and a cyclopropylmethoxyethyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 4-bromo-1-(2-(cyclopropylmethoxy)ethyl)-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. The pyrazole ring, a key component of this molecule, is known for its ability to modulate biological activity, making it a hotspot for innovation. With the rise of personalized medicine and targeted therapies, this compound's role in designing next-generation therapeutics cannot be overstated. Its bromine substitution further enhances its reactivity, enabling precise modifications for optimized drug candidates.

From an industrial perspective, CAS No. 2138012-61-8 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly routes to produce such intermediates. The cyclopropylmethoxy moiety in this compound also aligns with the trend of incorporating small-ring systems into drug designs, which are prized for their metabolic stability and conformational rigidity. These attributes make it a compelling subject for academic and industrial research alike.

Another area where 4-bromo-1-(2-(cyclopropylmethoxy)ethyl)-1H-pyrazol-3-amine shines is in agrochemical innovation. The pyrazole scaffold is a common feature in many pesticides and herbicides, and this derivative's unique substitutions could lead to novel modes of action. With global attention on food security and crop protection, researchers are actively investigating its potential to address resistance issues in pest management. The compound's bromo group, in particular, offers opportunities for further functionalization, enabling the creation of tailored agrochemicals.

For those searching for high-purity chemical intermediates, CAS No. 2138012-61-8 represents a niche but growing market. Suppliers and manufacturers are increasingly focusing on custom synthesis and scalable production to meet the needs of pharmaceutical and agrochemical developers. Quality control, especially in ensuring the absence of impurities, is a critical factor driving its adoption in GMP-compliant processes. This compound's stability under various conditions also makes it a reliable choice for long-term research projects.

In summary, 4-bromo-1-(2-(cyclopropylmethoxy)ethyl)-1H-pyrazol-3-amine (CAS No. 2138012-61-8) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and material science. Its structural features, including the bromo and cyclopropylmethoxyethyl groups, offer ample opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.